N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide

• Molecular Formula: C29H22Cl2N4OS
• Molecular Weight: 545.5 g/mol
• IUPAC Name: N-[4-[4-benzyl-5-[(3-chlorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]phenyl]-2-chlorobenzamide
• InChI: InChI=1S/C29H22Cl2N4OS/c30-23-10-6-9-21(17-23)19-37-29-34-33-27(35(29)18-20-7-2-1-3-8-20)22-13-15-24(16-14-22)32-28(36)25-11-4-5-12-26(25)31/h1-17H,18-19H2,(H,32,36)
• InChI Key: GOGFZMVYOKBLIP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC3=CC(=CC=C3)Cl)C4=CC=C(C=C4)NC(=O)C5=CC=CC=C5Cl

Description

N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide is a novel compound with potential applications in scientific research. This compound has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It may also interact with specific receptors in the brain to exert its neuroprotective effects.
Biochemical and Physiological Effects:
N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have neuroprotective effects, potentially slowing the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide in lab experiments is its specificity for certain enzymes and receptors, allowing for targeted effects. However, its mechanism of action is not fully understood, and its potential side effects on other physiological processes are not yet known.

Future Directions

For research on N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide include further studies on its mechanism of action, potential side effects, and efficacy in treating various diseases. It may also be studied in combination with other compounds to enhance its effects. Additionally, its potential as a diagnostic tool for certain diseases may be explored.

Synthesis Methods

The synthesis of N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide involves several steps. The first step is the synthesis of 4-(3-chlorobenzylthio)-5-phenyl-4H-1,2,4-triazole, which is then reacted with benzyl bromide to produce 4-(benzylthio)-5-phenyl-4H-1,2,4-triazole. This compound is then reacted with 4-(2-chlorobenzamido)phenylboronic acid to produce N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-(4-{4-benzyl-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}phenyl)-2-chlorobenzamide has potential applications in scientific research. This compound has been studied for its anticancer properties, specifically its ability to inhibit the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory agent and as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.